BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyclopentyl azide molecular weight and
structure

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Azidocyclopentane
CAS No.: 33670-50-7
Cat. No.: B3382526
Get Quote
. J

An In-depth Technical Guide to Cyclopentyl Azide: Synthesis, Properties, and Applications

Abstract

Cyclopentyl azide (CsHoNs) is a pivotal organic azide that serves as a versatile and highly
reactive building block in modern synthetic chemistry. Its compact carbocyclic framework and
energetic azide functional group make it an indispensable reagent for introducing the
cyclopentyl moiety and for constructing complex nitrogen-containing heterocycles. This guide
provides a comprehensive overview of the core molecular attributes, synthesis, and key
applications of cyclopentyl azide, with a particular focus on its role in 1,3-dipolar cycloaddition
reactions. Detailed experimental protocols and safety considerations are presented to equip
researchers, scientists, and drug development professionals with the practical knowledge
required for its effective use.

Core Molecular Attributes

A thorough understanding of cyclopentyl azide's fundamental properties is essential for its
successful application in synthesis.
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Chemical Structure

Cyclopentyl azide consists of a five-membered aliphatic ring, the cyclopentyl group, covalently
bonded to a linear tri-nitrogen azide moiety (-Ns). The azide group is a pseudohalogen and
imparts significant reactivity to the otherwise stable carbocycle. The IUPAC name for this
compound is azidocyclopentane.[1]

Caption: Molecular structure of Cyclopentyl Azide.

Physicochemical Properties

The quantitative properties of cyclopentyl azide are summarized below. These data are critical
for reaction planning, purification, and analytical characterization.

Property Value Source
Molecular Formula CsHoNs [1]
Molecular Weight 111.15 g/mol [1]
Exact Mass 111.1451 g/mol [2]
CAS Number 33670-50-7 [1]
Appearance Colorless to pale yellow liquid [3]
Canonical SMILES C1CCC(C1)N=[N+]=[N-] [1]
InChiKey SSJIACUDWJVGLB- ]

UHFFFAOYSA-N

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor
ydrog p 5 (1]
Count

Synthesis of Cyclopentyl Azide

The preparation of cyclopentyl azide is readily achievable through several established synthetic
routes. The choice of method often depends on the availability of starting materials, scale, and
desired purity.
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Nucleophilic Substitution (Sn2) Pathway

The most direct and widely used method for synthesizing cyclopentyl azide is the nucleophilic

substitution of a cyclopentyl halide with an azide salt.[3]

o Causality of Experimental Choice: This Sn2 reaction is typically performed with
bromocyclopentane or iodocyclopentane as the substrate because bromide and iodide are
excellent leaving groups, facilitating a higher reaction rate and yield compared to chloride.
Sodium azide (NaNs) is the most common azide source due to its availability and solubility in
polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). These
solvents are chosen because they effectively solvate the cation (Na*) while leaving the azide
anion (Ns™) relatively "bare" and highly nucleophilic, thus accelerating the reaction.[3]
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Synthesis Workflow: Su20992 Pathway
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Caption: General workflow for the Sn2 synthesis of cyclopentyl azide.
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Azidation via Hydroboration of Cyclopentene

An alternative strategy involves the hydroboration of cyclopentene followed by reaction with an
azide source.

e Mechanistic Insight: In this approach, cyclopentene is first treated with a borane reagent
(e.g., BHs-THF) to form a trialkylborane intermediate. This organoborane then reacts with
lead(1V) acetate azide, which serves as the azide donor, to yield cyclopentyl azide.[4] This
method is particularly useful for converting an alkene directly to an azide, bypassing the
need for a halide intermediate.

Key Chemical Reactivity and Applications

The azide functional group dominates the chemical reactivity of cyclopentyl azide, making it a
powerful tool for constructing nitrogen-containing molecules.

1,3-Dipolar Cycloaddition: The Cornerstone of "Click
Chemistry"

The most prominent application of cyclopentyl azide is its participation in the Huisgen 1,3-
dipolar cycloaddition with alkynes to form highly stable 1,2,3-triazole rings.[5] This
transformation is a cornerstone of "click chemistry,” a concept that emphasizes reactions that
are high-yielding, wide in scope, and generate only inoffensive byproducts.

o Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC): This is the most common variant,
valued for its exceptional efficiency and regioselectivity, exclusively yielding the 1,4-
disubstituted triazole isomer.[5] The reaction is typically catalyzed by a copper(l) source,
often generated in situ from copper(ll) sulfate and a reducing agent like sodium ascorbate.[6]

o Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RUAAC): For the synthesis of the
alternative 1,5-disubstituted triazole isomer, ruthenium catalysts such as [Cp*RuCIl(COD)]
are employed. This complementary reactivity provides access to a different regioisomeric
product, expanding the synthetic utility of the cycloaddition.[5]
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Application: 1,3-Dipolar Cycloaddition

Terminal Alkyne [3+2] Application: 1,3-Dipolar Cycloaddition

(R- C =CH) Cycloaddition
Cu(l) Catalyst
(CuAAC)

(Cyclopentyl Azide)

Click to download full resolution via product page

Caption: Pathway of the CUAAC "click" reaction.

Reduction to Cyclopentylamine

Cyclopentyl azide serves as a stable and effective precursor to cyclopentylamine. The azide
group can be readily reduced using various methods, such as catalytic hydrogenation (Hz/Pd-
C) or the Staudinger reaction (using triphenylphosphine followed by hydrolysis). This
transformation is valuable as it provides a route to a primary amine, a key functional group in
many pharmaceuticals and agrochemicals.[4]

Experimental Protocol: Synthesis via Nucleophilic
Substitution

This protocol describes a self-validating system for the laboratory-scale synthesis of
cyclopentyl azide from bromocyclopentane.

Materials:
e Bromocyclopentane (1.0 equiv)

e Sodium Azide (NaNs) (1.5 equiv)
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Anhydrous Dimethylformamide (DMF)

Diethyl ether

Saturated aqueous sodium bicarbonate solution
Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser under a nitrogen atmosphere, dissolve sodium azide (1.5 equiv) in anhydrous
DMF.

Addition of Substrate: Add bromocyclopentane (1.0 equiv) to the stirred suspension at room
temperature.

Reaction: Heat the reaction mixture to 70 °C and maintain this temperature for 12-18 hours.
The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) or
Gas Chromatography (GC) until the starting material is consumed.

Workup - Quenching: After cooling the reaction to room temperature, carefully pour the
mixture into a separatory funnel containing an equal volume of cold water.

Workup - Extraction: Extract the aqueous layer three times with diethyl ether.

Workup - Washing: Combine the organic extracts and wash them sequentially with saturated
aqueous sodium bicarbonate solution and then with brine. This step removes residual DMF
and inorganic salts.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator. Caution: Do
not heat the crude azide to high temperatures.

Purification: Purify the resulting crude oil by vacuum distillation or flash column
chromatography on silica gel to afford pure cyclopentyl azide.
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Safety and Handling

Organic azides, particularly those of low molecular weight, are energetic compounds and must
be handled with appropriate caution.

o Thermal Stability: Cyclopentyl azide can decompose exothermically, and potentially
explosively, upon heating to high temperatures or under mechanical shock. Avoid heating the
neat compound above 100 °C.

e Personal Protective Equipment (PPE): Always handle cyclopentyl azide in a well-ventilated
chemical fume hood.[7] Wear standard PPE, including safety glasses with side shields, a lab
coat, and chemical-resistant gloves.[7]

o Storage: Store in a tightly sealed container in a cool, well-ventilated area away from heat,
sparks, and open flames.[8]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids, which
can lead to violent decomposition.

» Disposal: Dispose of waste in accordance with all local, regional, and national regulations for
hazardous materials.[8]

Conclusion

Cyclopentyl azide is a fundamentally important reagent whose simple structure belies its
synthetic power. Its straightforward preparation and the exceptional reliability of its participation
in 1,3-dipolar cycloadditions have cemented its role as a key building block in fields ranging
from medicinal chemistry to materials science. By understanding its core properties, synthetic
routes, and reactivity, researchers can confidently leverage this versatile molecule to accelerate
discovery and innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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